Cas no 1021-39-2 (Benzenesulfonamide,N-[(cyclopropylamino)carbonyl]-4-methyl-)

• Product Name: Benzenesulfonamide,N-[(cyclopropylamino)carbonyl]-4-methyl-
• CAS No: 1021-39-2
• MF: C₁₁H₁₄N₂O₃S
• MW: 254.305461406708
• MDL: MFCD02060810
• CID: 144683
• PubChem ID: 237539
• Update Time: 2025-04-19

Benzenesulfonamide,N-[(cyclopropylamino)carbonyl]-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,N-[(cyclopropylamino)carbonyl]-4-methyl-
• 3-cyclopropyl-1-(4-methylphenyl)sulfonyl-urea
• N-(cyclopropylcarbamoyl)-4-methylbenzenesulfonamide
• 1-Cyclopropyl-3-p-toluolsulfonyl-harnstoff
• N-cyclopropyl-N'-(toluene-4-sulfonyl)-urea
• N-Cyclopropyl-N'-(toluol-4-sulfonyl)-harnstoff
• N-p-Tolylsulfonyl-N'-cyclopropyl-harnstoff
• 1021-39-2
• 1-(CYCLOPROPYL)-3-((4-METHYLPHENYL)SULFONYL)UREA
• AKOS022169956
• MS-8316
• 3-cyclopropyl-1-(4-methylbenzenesulfonyl)urea
• 1-cyclopropyl-3-(4-methylphenyl)sulfonylurea
• DTXSID60907086
• NSC41175
• MFCD02060810
• N'-Cyclopropyl-N-(4-methylbenzene-1-sulfonyl)carbamimidic acid
• NSC-41175
• Benzenesulfonamide, N-[(cyclopropylamino)carbonyl]-4-methyl-

• MDL： MFCD02060810
• Inchi： 1S/C11H14N2O3S/c1-8-2-6-10(7-3-8)17(15,16)13-11(14)12-9-4-5-9/h2-3,6-7,9H,4-5H2,1H3,(H2,12,13,14)
• InChI Key： IMYPGUMLOXGEJJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NC(NC1CC1)=O)(=O)=O

Computed Properties

• Exact Mass: 254.07262
• Monoisotopic Mass: 254.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Melting Point: 165-168 °C
• PSA: 75.27
• LogP: 3.00790
• pka: 5.26±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles